Cas no 1503367-96-1 (2-chloro-4-(morpholin-2-yl)phenol)

• Product Name: 2-chloro-4-(morpholin-2-yl)phenol
• CAS No: 1503367-96-1
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5821593
• PubChem ID: 82613250
• Update Time: 2025-05-25

2-chloro-4-(morpholin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(morpholin-2-yl)phenol
• EN300-1981698
• 1503367-96-1

• Inchi： 1S/C10H12ClNO2/c11-8-5-7(1-2-9(8)13)10-6-12-3-4-14-10/h1-2,5,10,12-13H,3-4,6H2
• InChI Key： JCRXWHGCYDMRND-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNCCO1)O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-chloro-4-(morpholin-2-yl)phenol

Comprehensive Overview of 2-chloro-4-(morpholin-2-yl)phenol (CAS No. 1503367-96-1): Properties, Applications, and Industry Insights

2-chloro-4-(morpholin-2-yl)phenol (CAS No. 1503367-96-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenolic core with a morpholine moiety, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a key intermediate in synthesizing complex molecules, particularly those targeting enzyme modulation and antimicrobial activity.

In recent years, the demand for high-purity intermediates like 2-chloro-4-(morpholin-2-yl)phenol has surged, driven by advancements in drug discovery and green chemistry. A 2023 study highlighted its utility in designing selective kinase inhibitors, aligning with the growing focus on precision medicine. The compound’s chlorophenol segment also makes it relevant for crop protection formulations, addressing global concerns about sustainable agriculture and food security.

From a chemical perspective, CAS 1503367-96-1 exhibits moderate solubility in polar solvents such as DMSO and methanol, which facilitates its use in high-throughput screening assays. Its morpholine ring contributes to enhanced bioavailability, a property highly sought after in pharmacokinetic optimization. These attributes have led to its inclusion in patent filings for neurodegenerative disease therapeutics and anti-inflammatory agents, reflecting broader industry trends toward multifunctional scaffolds.

Environmental and regulatory considerations are critical when handling 2-chloro-4-(morpholin-2-yl)phenol. While not classified as hazardous under current guidelines, proper waste management protocols must be followed to mitigate ecological impact. The compound’s stability under ambient conditions makes it suitable for industrial-scale synthesis, though storage recommendations emphasize protection from light and moisture to preserve integrity.

Emerging applications of 1503367-96-1 extend to material science, where its derivatives are investigated for polymeric coatings with antimicrobial properties. This aligns with consumer demand for self-disinfecting surfaces post-pandemic. Additionally, computational studies leveraging AI-driven molecular modeling have identified potential synergies between this compound and biodegradable polymers, opening avenues for eco-friendly packaging solutions.

For researchers sourcing 2-chloro-4-(morpholin-2-yl)phenol, analytical methods such as HPLC-MS and NMR spectroscopy are recommended to verify purity (>98%). Suppliers often provide custom synthesis services to meet specific research-grade or GMP standards, catering to diverse project requirements. Pricing trends indicate moderate volatility due to fluctuating raw material costs, underscoring the importance of long-term supplier partnerships.

In summary, CAS 1503367-96-1 represents a compelling case study in how niche intermediates bridge academic research and industrial innovation. Its adaptability across sectors—from life sciences to advanced materials—positions it as a valuable asset in addressing contemporary scientific and societal challenges. Future studies may explore its structure-activity relationships further, potentially unlocking novel therapeutic or functional material applications.